Cas no 302922-49-2 (N-(3-fluorophenyl)-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide)

• Product Name: N-(3-fluorophenyl)-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide
• CAS No: 302922-49-2
• MF: C₁₆H₁₁FN₂O₃
• MW: 298.268547296524
• CID: 5362033
• Update Time: 2025-06-15

N-(3-fluorophenyl)-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide

• Inchi： 1S/C16H11FN2O3/c17-9-4-3-5-10(8-9)18-15(21)13-14(20)11-6-1-2-7-12(11)19-16(13)22/h1-8H,(H,18,21)(H2,19,20,22)
• InChI Key： WPUHBOJUTFQPOE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(O)=C(C(NC2=CC=CC(F)=C2)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-fluorophenyl)-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide

Professional Introduction to N-(3-fluorophenyl)-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide (CAS No. 302922-49-2)

N-(3-fluorophenyl-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 302922-49-2, belongs to the quinoline derivatives family, a class of molecules known for their diverse biological activities and therapeutic potential. The unique structural features of this compound, particularly the presence of a 3-fluorophenyl group and a 4-hydroxy moiety, contribute to its distinctive chemical properties and biological interactions.

The synthesis and characterization of N-(3-fluorophenyl-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide) represent a testament to the advancements in organic chemistry and medicinal chemistry. The fluorine atom in the 3-fluorophenyl group is particularly noteworthy, as it can influence the electronic properties of the molecule, thereby affecting its binding affinity and metabolic stability. This feature makes it a valuable candidate for further exploration in drug design.

In recent years, quinoline derivatives have been extensively studied for their potential applications in treating various diseases, including infectious diseases, cancer, and neurological disorders. The 4-hydroxy group in N-(3-fluorophenyl-4-hydroxy-2-oxo-1H-quinoline-3-carboxamide) plays a crucial role in modulating the biological activity of the compound. This hydroxyl moiety can participate in hydrogen bonding interactions with biological targets, enhancing the compound's ability to interact with enzymes and receptors.

The structural motif of this compound also suggests potential applications in the development of kinase inhibitors. Quinoline derivatives are well-known for their ability to inhibit kinases, which are enzymes involved in cell signaling pathways. The presence of both the 3-fluorophenyl and 4-hydroxy groups provides multiple interaction points with kinase active sites, making it a promising candidate for further investigation.

The latest research in this field has highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and metabolic stability of drug candidates. The incorporation of a 3-fluorophenyl group into N-(3-fluorophenyl-4-hydroxy-2-oxo-
1H-quinoline
-
3-carboxamide
) aligns with this trend, suggesting that it may exhibit improved pharmacokinetic properties compared to non-fluorinated analogs.

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, 302922-49-, 20x0,, 1H-, br/>) requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex quinoline core. These techniques not only enhance efficiency but also allow for greater control over regioselectivity, which is crucial for achieving the desired molecular architecture. , 302922-, 20x0,, 1H-, br/>) has also been explored for its role as an intermediate in more complex drug molecules. Its unique structural features make it a versatile building block that can be modified further to create novel compounds with enhanced biological activity. This flexibility is highly valued in medicinal chemistry, where rapid iteration and optimization are essential for developing effective treatments. , 302922-, 20x0,, 1H-, br/>) is still under investigation, but preliminary studies suggest that it may exhibit a range of biological activities. These include anti-inflammatory effects, potential kinase inhibition, and interactions with other cellular targets. Further research is needed to fully elucidate its mechanism of action and therapeutic potential. , 302922-, 20x0,, 1H-, br/>) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, particularly the presence of a
, , , -group) make it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases.